![molecular formula C15H16N2O B7457862 4-methyl-N-(1-pyridin-3-ylethyl)benzamide](/img/structure/B7457862.png)
4-methyl-N-(1-pyridin-3-ylethyl)benzamide
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Overview
Description
4-methyl-N-(1-pyridin-3-ylethyl)benzamide, also known as MPEB, is a compound that has been studied for its potential therapeutic applications in various neurological disorders. MPEB belongs to the class of benzamides and is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).
Mechanism of Action
4-methyl-N-(1-pyridin-3-ylethyl)benzamide acts as a selective antagonist of mGluR5, which is a G-protein-coupled receptor that is widely distributed in the central nervous system. mGluR5 is involved in the regulation of various neurotransmitters such as dopamine, glutamate, and GABA. By blocking the activity of mGluR5, this compound can modulate the activity of these neurotransmitters and reduce the symptoms of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can reduce the neuroinflammation by modulating the activity of microglia, which are the immune cells of the central nervous system. It can also reduce the oxidative stress by modulating the activity of various antioxidant enzymes such as superoxide dismutase and catalase. This compound has been shown to improve the cognitive function by enhancing the synaptic plasticity and reducing the neurodegeneration.
Advantages and Limitations for Lab Experiments
4-methyl-N-(1-pyridin-3-ylethyl)benzamide has several advantages for lab experiments. It is a selective antagonist of mGluR5, which makes it a useful tool for studying the role of mGluR5 in various neurological disorders. This compound is also stable and can be easily synthesized in the lab. However, there are some limitations to using this compound in lab experiments. It has poor solubility in water, which can limit its bioavailability. It can also have off-target effects on other receptors, which can complicate the interpretation of the results.
Future Directions
There are several future directions for the study of 4-methyl-N-(1-pyridin-3-ylethyl)benzamide. One direction is to explore its potential therapeutic applications in other neurological disorders such as Alzheimer's disease and Huntington's disease. Another direction is to develop more potent and selective antagonists of mGluR5, which can have better bioavailability and fewer off-target effects. Additionally, the development of new formulations of this compound that can improve its solubility and bioavailability can enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a compound that has been extensively studied for its potential therapeutic applications in various neurological disorders. It acts as a selective antagonist of mGluR5 and can modulate the activity of various neurotransmitters such as dopamine, glutamate, and GABA. This compound has several advantages for lab experiments, but there are also some limitations to its use. There are several future directions for the study of this compound, which can enhance its therapeutic potential and improve our understanding of the role of mGluR5 in various neurological disorders.
Synthesis Methods
The synthesis method of 4-methyl-N-(1-pyridin-3-ylethyl)benzamide involves the reaction of 4-methylbenzoyl chloride with 3-aminopyridine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
4-methyl-N-(1-pyridin-3-ylethyl)benzamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. Studies have shown that this compound can modulate the activity of mGluR5, which is involved in the regulation of various neurotransmitters such as dopamine, glutamate, and GABA. This compound has been shown to reduce the symptoms of Parkinson's disease in animal models by improving the motor function and reducing the neuroinflammation. It has also been shown to reduce the symptoms of schizophrenia by improving the cognitive function and reducing the hallucinations. This compound has also been studied for its potential application in addiction, as it can reduce the rewarding effects of drugs of abuse such as cocaine and alcohol.
properties
IUPAC Name |
4-methyl-N-(1-pyridin-3-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-11-5-7-13(8-6-11)15(18)17-12(2)14-4-3-9-16-10-14/h3-10,12H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXXIGCQOYSVQBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(C)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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